N-(1-phenylethyl)-2-(1-piperidinyl)propanamide hydrochloride

• IUPAC Name: N-(1-phenylethyl)-2-piperidin-1-ylpropanamide;hydrochloride
• InChI: InChI=1S/C16H24N2O.ClH/c1-13(15-9-5-3-6-10-15)17-16(19)14(2)18-11-7-4-8-12-18;/h3,5-6,9-10,13-14H,4,7-8,11-12H2,1-2H3,(H,17,19);1H
• InChI Key: IRIZYFRRWDMHFC-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C(C)N2CCCCC2.Cl
• Molecular Formula: C16H25ClN2O
• Molecular Weight: 296.83 g/mol

Description

N-(1-phenylethyl)-2-(1-piperidinyl)propanamide hydrochloride, commonly known as Fentanyl, is a synthetic opioid that is used for pain relief and anesthesia. It is a highly potent drug that is 50 to 100 times stronger than morphine. Fentanyl is a Schedule II controlled substance and is only available through a prescription. In

Scientific Research Applications

Fentanyl is widely used in scientific research for its potent analgesic effects. It is used to study pain pathways and the mechanisms of opioid receptors. Fentanyl is also used in animal models to study the effects of opioids on behavior and physiology.

Mechanism of Action

Fentanyl binds to the mu-opioid receptor in the brain and spinal cord, which results in the inhibition of pain transmission. It also activates the reward pathways in the brain, which can lead to addiction and abuse.
Biochemical and Physiological Effects:
Fentanyl has a number of biochemical and physiological effects. It can cause respiratory depression, sedation, and euphoria. It can also cause nausea, vomiting, and constipation. Fentanyl can lead to tolerance and dependence, which can result in withdrawal symptoms when the drug is discontinued.

Advantages and Limitations for Lab Experiments

Fentanyl is a highly potent drug that is useful for studying the mechanisms of opioid receptors and pain pathways. However, its potency and potential for abuse make it difficult to use in animal models. Fentanyl is also a controlled substance, which limits its availability for research purposes.

Future Directions

Future research on Fentanyl should focus on developing safer and more effective pain medications. This could involve developing drugs that target specific opioid receptors or developing non-opioid pain medications. Additionally, research should focus on understanding the mechanisms of opioid addiction and developing treatments for opioid use disorder. Finally, research should explore the use of Fentanyl in combination with other drugs for pain relief and anesthesia.